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Compound of Interest

Compound Name:
6-(2-Fluorophenyl)-3-

pyridinecarbaldehyde

Cat. No.: B1632591 Get Quote

An In-depth Technical Guide to the Physical Properties of 6-(2-Fluorophenyl)-3-
pyridinecarbaldehyde

Introduction: A Versatile Building Block in Modern
Chemistry
6-(2-Fluorophenyl)-3-pyridinecarbaldehyde is a heterocyclic aromatic aldehyde of significant

interest to the scientific community, particularly those in drug discovery and materials science.

Its structure, which marries a pyridine core with a 2-fluorophenyl substituent, offers a unique

combination of chemical reactivity and physicochemical properties. The aldehyde functional

group serves as a versatile handle for a myriad of chemical transformations, while the

fluorinated phenyl ring can enhance metabolic stability, binding affinity, and membrane

permeability in potential pharmaceutical candidates. This guide provides a comprehensive

overview of the core physical and chemical properties of this compound, offering field-proven

insights and detailed protocols for its characterization.

Compound Identification and Core Properties
Precise identification is the cornerstone of any scientific investigation. The fundamental

identifiers for 6-(2-Fluorophenyl)-3-pyridinecarbaldehyde are cataloged below.
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Property Value Source

CAS Number 898795-78-3 [1]

Molecular Formula C₁₂H₈FNO [1]

Molecular Weight 201.2 g/mol [1]

IUPAC Name
6-(2-fluorophenyl)pyridine-3-

carbaldehyde
N/A

Appearance
Typically an off-white to yellow

solid
N/A

Storage
2-8°C, stored under inert

nitrogen atmosphere
[1]

The recommendation to store this compound under an inert atmosphere is critical. The

aldehyde group is susceptible to oxidation to the corresponding carboxylic acid, especially in

the presence of air and light over extended periods. Refrigeration slows potential degradation

pathways, ensuring the compound's purity and reactivity for experimental use.

Molecular Structure and Key Features
The structure of 6-(2-Fluorophenyl)-3-pyridinecarbaldehyde dictates its chemical behavior.

The diagram below illustrates the connectivity and spatial arrangement of its constituent atoms.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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